3,5-ditert-butyl-N-ethyl-N-(2-hydroxyethyl)benzamide

• Molecular Formula: C19H31NO2
• Molecular Weight: 305.5 g/mol
• IUPAC Name: 3,5-ditert-butyl-N-ethyl-N-(2-hydroxyethyl)benzamide
• InChI: InChI=1S/C19H31NO2/c1-8-20(9-10-21)17(22)14-11-15(18(2,3)4)13-16(12-14)19(5,6)7/h11-13,21H,8-10H2,1-7H3
• InChI Key: YWPYATFXWMJTNB-UHFFFAOYSA-N
• SMILES: CCN(CCO)C(=O)C1=CC(=CC(=C1)C(C)(C)C)C(C)(C)C

Description

3,5-ditert-butyl-N-ethyl-N-(2-hydroxyethyl)benzamide, also known as DEET, is a widely used insect repellent. It was first developed by the U.S. Army in 1946 and has been used by the public since the 1950s. DEET is a colorless liquid that has a characteristic odor and is soluble in water. It is used to repel a variety of insects, including ticks, mosquitoes, and flies. The purpose of

Mechanism of Action

The mechanism of action of 3,5-ditert-butyl-N-ethyl-N-(2-hydroxyethyl)benzamide is not fully understood. It is believed to work by interfering with the insect's ability to detect human scent. This compound may also interfere with the insect's ability to detect carbon dioxide, which is a signal for the presence of a potential host. This compound may also repel insects by causing irritation or confusion.
Biochemical and Physiological Effects
This compound has been shown to have low toxicity in humans. It is rapidly absorbed through the skin and metabolized by the liver. This compound is excreted in the urine within 24 hours of application. This compound has been shown to be safe for use in pregnant women and children over two months of age.

Advantages and Limitations for Lab Experiments

3,5-ditert-butyl-N-ethyl-N-(2-hydroxyethyl)benzamide is a widely used insect repellent that has been extensively studied for its insect-repelling properties. It is effective against a variety of insects, including mosquitoes, ticks, and flies. This compound is also used in the development of insecticide formulations. However, this compound has some limitations for lab experiments. It can be difficult to control the concentration of this compound in the air, which can affect the results of experiments. This compound can also interfere with the activity of some enzymes, which can affect the results of biochemical assays.

Future Directions

There are several future directions for research on 3,5-ditert-butyl-N-ethyl-N-(2-hydroxyethyl)benzamide. One area of research is the development of new insect repellents that are more effective and have fewer side effects. Another area of research is the development of new insecticide formulations that are more effective against insect-borne diseases. Finally, more research is needed to understand the mechanism of action of this compound and other insect repellents, which could lead to the development of new insect control strategies.
Conclusion
In conclusion, this compound is a widely used insect repellent that has been extensively studied for its insect-repelling properties. It is effective against a variety of insects and is used in the development of insecticide formulations. This compound has low toxicity in humans and is safe for use in pregnant women and children over two months of age. There are several future directions for research on this compound, including the development of new insect repellents and insecticide formulations, and the understanding of the mechanism of action of this compound and other insect repellents.

Synthesis Methods

The synthesis of 3,5-ditert-butyl-N-ethyl-N-(2-hydroxyethyl)benzamide involves the reaction of N,N-diethyl-m-toluamide with ethylene oxide in the presence of a catalyst. The resulting product is a mixture of isomers, which are separated using chromatography. The final product is obtained by recrystallization. The yield of this compound is typically around 90%.

Scientific Research Applications

3,5-ditert-butyl-N-ethyl-N-(2-hydroxyethyl)benzamide has been extensively studied for its insect-repelling properties. It has been shown to be effective against a variety of insects, including mosquitoes, ticks, and flies. This compound is also used in the development of insecticide formulations. It is often combined with other insecticides to increase their effectiveness.